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Compound of Interest

Compound Name: 1,5-Dibromopentane-d4

Cat. No.: B164288

Get Quote

Essential Guidance for Laboratory Professionals

The proper handling and disposal of 1,5-Dibromopentane-d4 are critical for ensuring

personnel safety and environmental protection. As a deuterated analog of 1,5-Dibromopentane,

its chemical reactivity and hazard profile are primarily determined by the parent molecule. This

guide provides detailed, step-by-step procedures for the safe disposal of this compound, in line

with standard laboratory safety practices and regulatory requirements.

Immediate Safety and Handling Protocols
Before handling 1,5-Dibromopentane-d4, it is imperative to consult the Safety Data Sheet

(SDS). All work should be conducted within a certified chemical fume hood to minimize

inhalation exposure.

Required Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., Butyl rubber).

Eye Protection: Use safety glasses with side-shields or chemical goggles conforming to

appropriate government standards.[1]
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Lab Coat: A flame-retardant lab coat is mandatory.

Respiratory Protection: If there is a risk of vapor or aerosol generation, appropriate

respiratory protection should be used.[2]

Quantitative Data Summary
The disposal procedures for 1,5-Dibromopentane-d4 are based on the properties of its non-

deuterated counterpart. While the deuterium labeling aids in specific research applications, it

does not significantly alter the chemical hazards for disposal purposes.[3]

Property Value Reference

Chemical Name 1,5-Dibromopentane --INVALID-LINK--

Synonyms Pentamethylene dibromide [1][4]

CAS Number 111-24-0 (non-deuterated) [1]

Molecular Formula C₅H₁₀Br₂ [1]

Molecular Weight 229.94 g/mol (non-deuterated) [1]

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2),

Combustible Liquid

[1][5]

Step-by-Step Disposal Procedure
The disposal of 1,5-Dibromopentane-d4 must be managed as hazardous waste. As a

brominated organic compound, it is classified as halogenated hydrocarbon waste.[6][7]

Improper segregation or disposal can lead to environmental contamination and increased

disposal costs.[6]

Experimental Protocol: Waste Segregation and
Collection

Designate a Waste Container: Obtain a dedicated, compatible hazardous waste container.

Containers are typically glass or lined metal; ensure they are in good condition with a secure,
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tight-fitting lid.[6][8]

Label the Container: Before adding any waste, affix a hazardous waste tag.[6] The label

must clearly state "Hazardous Waste" and include the full chemical name ("Waste 1,5-
Dibromopentane-d4") and list any other constituents with their approximate percentages.[6]

[8]

Segregate the Waste: This is a critical step.

DO collect 1,5-Dibromopentane-d4 waste with other halogenated organic solvents (e.g.,

dichloromethane, chloroform).[7][8]

DO NOT mix halogenated waste with non-halogenated organic waste (e.g., acetone,

ethanol, hexanes).[6][9]

DO NOT mix with other waste categories like acids, bases, oxidizers, or acutely toxic "P-

listed" wastes.[6][9]

Accumulate Waste:

Perform all waste transfers inside a certified chemical fume hood.[6]

Keep the waste container securely closed at all times, except when actively adding waste.

[8][10][11] This prevents the release of vapors and potential spills.

Store the Waste Container:

Store the container in a designated Satellite Accumulation Area (SAA).[6]

The SAA should be cool, dry, and well-ventilated, away from direct sunlight and sources of

heat or ignition.[6][12]

Ensure the container is kept in secondary containment (e.g., a large, chemically resistant

tub) to contain any potential leaks.[6]

Arrange for Final Disposal:
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Once the container is full or the project is complete, arrange for pickup through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company.[1][2]

The recommended disposal method is combustion in a chemical incinerator equipped with

an afterburner and scrubber to handle the resulting hydrogen bromide.[1]

Emergency Protocol: Spill Management
In the event of a spill, immediate and correct action is crucial to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Alert personnel in the immediate area. If the spill is outside a fume

hood, evacuate the area. Ensure the area is well-ventilated.[1][6]

Contain the Spill: Use an inert, non-combustible absorbent material such as sand,

vermiculite, or a commercial chemical sorbent to contain the liquid.[4][5][6] Do not use paper

towels or other combustible materials.[2]

Collect Absorbed Material: Carefully collect the absorbent material and any contaminated

debris. Place it into a sealable, leak-proof container (e.g., a heavy-duty plastic bag or a

designated solid waste container).[5][6]

Label as Hazardous Waste: Clearly label the container with a hazardous waste tag,

identifying the contents as "Spill Debris containing 1,5-Dibromopentane-d4".[6]

Decontaminate: Clean the spill area thoroughly with soap and water.[6] All cleaning materials

must also be disposed of as hazardous waste.

Request Pickup: Arrange for a waste pickup of the spill debris from your EHS department.[6]

Seek Medical Attention: If direct contact with the chemical occurs, flush the affected skin or

eyes with copious amounts of water for at least 15 minutes and seek immediate medical

attention.[1][13]

Mandatory Visualizations
Disposal Workflow for 1,5-Dibromopentane-d4
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The following diagram illustrates the logical workflow and decision-making process for the

proper disposal of waste containing 1,5-Dibromopentane-d4.
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Caption: Decision workflow for proper segregation and disposal of 1,5-Dibromopentane-d4
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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